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Compound of Interest

Compound Name: 3-Bromo-4-chlorobenzhydrazide

Cat. No.: B138022 Get Quote

Abstract
This technical guide provides a comprehensive overview of the potential applications of 3-
Bromo-4-chlorobenzhydrazide in the field of agrochemical research. While direct efficacy

data for this specific molecule is emerging, its structural similarity to known bioactive

benzhydrazide and diacylhydrazine derivatives suggests its potential as a lead compound for

the development of novel insecticides, fungicides, and herbicides. This document outlines the

synthesis of 3-Bromo-4-chlorobenzhydrazide, discusses its potential mechanisms of action

based on analogous compounds, and provides detailed, field-proven protocols for its

evaluation as an agrochemical agent. These application notes are intended for researchers,

scientists, and professionals in the field of drug development and crop protection.

Introduction: The Potential of Benzhydrazides in
Agrochemicals
Benzhydrazide and its derivatives represent a significant class of compounds in the

development of agrochemicals due to their diverse biological activities.[1] Many derivatives

have been synthesized and evaluated for their insecticidal, fungicidal, nematicidal, and

herbicidal properties.[1][2] The core benzhydrazide scaffold can be readily modified to optimize

activity against specific targets, making it a versatile platform for lead discovery and

optimization in agrochemical research.
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3-Bromo-4-chlorobenzhydrazide (CAS No: 148993-18-4) is a halogenated benzhydrazide

derivative.[3][4][5] Its chemical structure, featuring bromine and chlorine substitutions on the

benzene ring, suggests the potential for significant biological activity. Halogenation is a

common strategy in agrochemical design to enhance the efficacy and metabolic stability of a

molecule. While this compound is commercially available as a research chemical and building

block for protein degraders, its direct application in agrochemical screening is an area of active

investigation.[4] This guide provides a framework for exploring its potential in this domain.

Table 1: Physicochemical Properties of 3-Bromo-4-chlorobenzhydrazide

Property Value Reference

CAS Number 148993-18-4 [3]

Molecular Formula C₇H₆BrClN₂O [3][4]

Molecular Weight 249.49 g/mol [3][4]

Appearance Solid [3]

Synonyms

3-bromo-4-

chlorobenzohydrazide;

Benzoic acid, 3-bromo-4-

chloro-, hydrazide

[3]

Synthesis of 3-Bromo-4-chlorobenzhydrazide
The synthesis of 3-Bromo-4-chlorobenzhydrazide is typically achieved through a two-step

process starting from 3-bromo-4-chlorobenzoic acid.

Step 1: Esterification of 3-Bromo-4-chlorobenzoic acid

The carboxylic acid is first converted to its methyl ester, methyl 3-bromo-4-chlorobenzoate. This

is a standard esterification reaction, often carried out using methanol in the presence of an acid

catalyst like sulfuric acid, or by reacting the acid with a methylating agent.

Step 2: Hydrazinolysis of the Methyl Ester
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The resulting methyl ester is then reacted with hydrazine hydrate. In this nucleophilic acyl

substitution reaction, the hydrazine displaces the methoxy group to form the desired 3-Bromo-
4-chlorobenzhydrazide. The reaction is typically carried out in a suitable solvent like ethanol.

Starting Material Step 1: Esterification Intermediate Step 2: Hydrazinolysis Final Product

3-Bromo-4-chlorobenzoic acid Methanol (CH3OH)
Acid Catalyst (e.g., H2SO4)

Reacts with Methyl 3-bromo-4-chlorobenzoateForms Hydrazine Hydrate (N2H4·H2O)
Ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: 3-Bromo-4-
chlorobenzhydrazide in Agrochemical Research]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b138022#application-of-3-bromo-4-
chlorobenzhydrazide-in-agrochemical-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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